Cas no 938515-49-2 (3-Amino-N-(2,4-dimethylphenyl)propanamide)
938515-49-2 structure
Product Name:3-Amino-N-(2,4-dimethylphenyl)propanamide
CAS No:938515-49-2
MF:C11H17ClN2O
MW:228.718481779099
CID:1087351
PubChem ID:50944164
Update Time:2025-04-20
3-Amino-N-(2,4-dimethylphenyl)propanamide Chemical and Physical Properties
Names and Identifiers
-
- 3-Amino-N-(2,4-dimethylphenyl)propanamide
- N~1~-(2,4-dimethylphenyl)-beta-alaninamide(SALTDATA: HCl)
- 3-amino-N-(2,4-dimethylphenyl)propanamide;hydrochloride
- N~1~-(2,4-dimethylphenyl)-beta-alaninamide hydrochloride
- 1269053-56-6
- 3-AMINO-N-(2,4-DIMETHYLPHENYL)PROPANAMIDE HYDROCHLORIDE
- 938515-49-2
- N~1~-(2,4-dimethylphenyl)-beta-alaninamide
- N1-(2,4-Dimethylphenyl)-beta-alaninamide hydrochloride
- MFCD13194010
- N~1~-(2,4-dimethylphenyl)-beta-alaninamidehydrochloride
- N1-(2,4-Dimethylphenyl)-beta-alaninamide HCl
-
- MDL: MFCD09726173
- Inchi: 1S/C11H16N2O.ClH/c1-8-3-4-10(9(2)7-8)13-11(14)5-6-12;/h3-4,7H,5-6,12H2,1-2H3,(H,13,14);1H
- InChI Key: NCPRNNMKIXEMQW-UHFFFAOYSA-N
- SMILES: Cl.O=C(CCN)NC1C=CC(C)=CC=1C
Computed Properties
- Exact Mass: 228.1029409g/mol
- Monoisotopic Mass: 228.1029409g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 194
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.1Ų
3-Amino-N-(2,4-dimethylphenyl)propanamide Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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